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This in-depth guide provides a comprehensive overview of the history, discovery, and technical

applications of Nonoxynols as surfactants. It is intended for researchers, scientists, and drug

development professionals seeking a detailed understanding of this important class of non-

ionic surfactants.

Introduction to Nonoxynols as Non-ionic
Surfactants
Nonoxynols are a class of non-ionic surfactants, specifically nonylphenol ethoxylates (NPEs),

that have been utilized in a wide range of industrial and commercial applications for their

excellent emulsifying, wetting, and dispersing properties.[1][2][3] Their general chemical

structure consists of a hydrophobic nonylphenol group and a hydrophilic polyethylene glycol

chain. The number of repeating ethoxy groups in this chain can be varied, resulting in a family

of Nonoxynol compounds with different properties, such as Nonoxynol-9, Nonoxynol-15, and

Nonoxynol-30.[1]

The versatility of Nonoxynols stems from their ability to reduce the surface tension between two

liquids or between a liquid and a solid. This property makes them effective as detergents,

emulsifiers, and wetting agents in various products, including cosmetics, industrial cleaners,

and agricultural formulations.[1][2][4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b6596043?utm_src=pdf-interest
https://en.wikipedia.org/wiki/Nonoxynols
https://www.nbinno.com/article/surfactants/nonionic-surfactants-nonylphenol-ethoxylates-industrial-significance-ge
https://www.chemicalbull.com/products/nonoxynol-9-5
https://en.wikipedia.org/wiki/Nonoxynols
https://en.wikipedia.org/wiki/Nonoxynols
https://www.nbinno.com/article/surfactants/nonionic-surfactants-nonylphenol-ethoxylates-industrial-significance-ge
https://dravyom.com/products/surf/surf-nonoxynols.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Discovery and Historical Development of
Nonoxynols
The development of Nonoxynols is rooted in the broader history of synthetic surfactant

chemistry that began in the early 20th century. The specific timeline for the discovery of

Nonoxynols is not precisely documented in a single source, but their use became prominent in

the mid-20th century.

One of the most well-known members of this family, Nonoxynol-9, was initially developed in the

1950s.[5] It quickly gained recognition for its spermicidal properties and has been widely used

as the active ingredient in many over-the-counter contraceptive products since the 1970s.[5][6]

[7] These products are available in various forms, including gels, foams, creams, and

suppositories.[5][8]

Beyond its contraceptive use, Nonoxynol-9 and other Nonoxynols have been incorporated into

a variety of other products. For instance, Nonoxynol-9 has been used as a lubricant in

condoms and as a surfactant in some shaving creams to help soften hair.[9] Other Nonoxynols

have found applications as emulsifiers and detergents in industrial and cosmetic formulations.

[1][2][3]

Mechanism of Action as a Surfactant
The surfactant properties of Nonoxynols are a direct result of their amphiphilic molecular

structure. The molecule has a dual nature:

Hydrophobic Tail: The nonylphenol group is lipophilic, meaning it is "fat-loving" and repelled

by water.

Hydrophilic Head: The polyethylene glycol chain is hydrophilic, meaning it is "water-loving"

and readily interacts with water molecules.

This structure allows Nonoxynols to position themselves at the interface between oil and water

or other immiscible phases. By doing so, they lower the interfacial tension, enabling the

formation of stable emulsions.
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In the context of its spermicidal activity, Nonoxynol-9's surfactant nature is key. It disrupts the

lipid membranes of sperm cells, leading to their immobilization and death.[5][10] The molecule

essentially acts as a detergent, breaking down the protective outer layer of the sperm cell.[7]

Physicochemical Properties of Nonoxynol-9
The physicochemical properties of Nonoxynol-9 are crucial to its function as a surfactant and

active pharmaceutical ingredient.

Property Value Source

Molar Mass 616.833 g·mol−1 [9]

Appearance Almost colorless liquid [10]

Solubility
Soluble in water, ethanol,

ethylene glycol, or xylene
[11]

Boiling Point 250 °C [10]

Melting Point 6 °C [10]

Density 1.06 g/cm³ at 25 °C [10]

Viscosity 175-250 cP at 25 °C [10]

pH (1% aqueous solution) 5.0-8.0 [12]

Applications of Nonoxynols
The diverse applications of Nonoxynols are a testament to their efficacy as surfactants.

Contraception
The primary and most well-known application of Nonoxynol-9 is as a spermicide in various

contraceptive formulations.[5][9] It is the active ingredient in most over-the-counter spermicidal

creams, jellies, foams, gels, films, and suppositories.[9] It is also used in conjunction with

barrier methods like diaphragms and cervical caps.[9]

Personal Care and Cosmetics
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Nonoxynols are used in a variety of personal care and cosmetic products due to their

emulsifying and cleansing properties.[1][3] They can be found in:

Shampoos and conditioners[13]

Body washes and facial cleansers[3]

Creams and lotions[3]

Shaving creams[9]

Industrial and Household Applications
The strong surfactant properties of Nonoxynols make them valuable in numerous industrial and

household cleaning products.[3][4] They are effective at removing dirt and grease from

surfaces. Their applications include:

Industrial cleaners and detergents[3]

Textile processing[3]

Agrochemical formulations[3]

Paints and coatings[4]

Metalworking fluids[4]

Research and Drug Development
In research and drug development, Nonoxynols can be used as solubilizing agents for poorly

water-soluble compounds and as emulsifiers in the formulation of drug delivery systems.[3]

Experimental Protocols for Surfactant
Characterization
To evaluate the performance of Nonoxynols as surfactants, several key experimental protocols

are employed.
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Determination of Critical Micelle Concentration (CMC)
The CMC is the concentration of a surfactant above which micelles form and all additional

surfactant added to the system goes to the micelles. It is a fundamental property of a

surfactant.

Methodology: Surface Tension Measurement

Prepare a stock solution of the Nonoxynol in deionized water.

Create a series of dilutions of the stock solution with varying concentrations.

Measure the surface tension of each dilution using a tensiometer (e.g., Du Noüy ring method

or Wilhelmy plate method).

Plot the surface tension as a function of the logarithm of the surfactant concentration.

Identify the CMC as the point where the surface tension plateaus. The concentration at the

inflection point of the curve is the CMC.
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Preparation Measurement Analysis

Prepare Stock Solution Create Dilutions
Dilute

Measure Surface TensionMeasure each Plot DataGenerate data for Determine CMC
From inflection point

Prepare Oil and Aqueous Phases

Mix and Homogenize

Measure Initial Turbidity

Monitor Turbidity Over Time

Calculate Emulsification Index

Evaluate Emulsion Stability

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://en.wikipedia.org/wiki/Nonoxynols
https://www.nbinno.com/article/surfactants/nonionic-surfactants-nonylphenol-ethoxylates-industrial-significance-ge
https://www.chemicalbull.com/products/nonoxynol-9-5
https://www.chemicalbull.com/products/nonoxynol-9-5
https://dravyom.com/products/surf/surf-nonoxynols.html
https://synapse.patsnap.com/article/what-is-nonoxynol-9-used-for
https://taylorandfrancis.com/knowledge/Engineering_and_technology/Chemical_engineering/Nonoxynol-9/
https://cervicalbarriers.org/wp-content/uploads/2020/09/FactSheetN-9.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8956826/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8956826/
https://en.wikipedia.org/wiki/Nonoxynol-9
https://pubchem.ncbi.nlm.nih.gov/compound/Nonaethylene-Glycol-Nonylphenyl-Ether
https://pubchem.ncbi.nlm.nih.gov/compound/Nonaethylene-Glycol-Nonylphenyl-Ether
https://lktlabs.com/product/nonoxynol-9/
https://www.makingcosmetics.com/Z-EMF-NONOXY9-01-18000.html?lang=en_US
https://www.ewg.org/skindeep/ingredients/704150-NONOXYNOL9/
https://www.benchchem.com/product/b6596043#the-history-and-discovery-of-nonoxynols-as-surfactants
https://www.benchchem.com/product/b6596043#the-history-and-discovery-of-nonoxynols-as-surfactants
https://www.benchchem.com/product/b6596043#the-history-and-discovery-of-nonoxynols-as-surfactants
https://www.benchchem.com/product/b6596043#the-history-and-discovery-of-nonoxynols-as-surfactants
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6596043?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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